5-(2-bromophenyl)-7-chloro-1,3-dihydro-2H-1,4-benzodiazepin-2-one

• IUPAC Name: 5-(2-bromophenyl)-7-chloro-1,3-dihydro-1,4-benzodiazepin-2-one
• InChI: InChI=1S/C15H10BrClN2O/c16-12-4-2-1-3-10(12)15-11-7-9(17)5-6-13(11)19-14(20)8-18-15/h1-7H,8H2,(H,19,20)
• InChI Key: RNBOUZKGTVHUEX-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)NC2=C(C=C(C=C2)Cl)C(=N1)C3=CC=CC=C3Br
• Molecular Formula: C15H10BrClN2O
• DSSTOX Substance ID: DTXSID80353985
• Molecular Weight: 349.61 g/mol
• CAS RN: 63574-83-4

Description

Benzodiazepines are seven-membered heterocyclic compounds featuring two nitrogen atoms at distinct positions, pivotal in pharmaceuticals for their roles in mitigating conditions such as anxiety, convulsions, and insomnia. The specific structural modifications on the benzodiazepine scaffold, such as the introduction of bromo and chloro substituents at specified positions, play crucial roles in defining the biological activity and chemical behavior of these molecules (Teli et al., 2023).

Synthesis Analysis

The synthesis of benzodiazepines involves strategic methodologies to incorporate diverse functional groups, enhancing their biological efficacy. A common precursor in their synthesis is o-phenylenediamine, which, through innovative synthetic strategies, enables the construction of the benzodiazepine core with specific substituents for targeted biological activities. Recent advancements highlight broad, valuable, and significant approaches to synthesize these molecules, including the 1,4- and 1,5-benzodiazepines, underscoring the synthetic complexity and the creative strategies employed to achieve structural diversity (Teli et al., 2023).